Cas no 1874957-89-7 (6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid)

• Product Name: 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid
• CAS No: 1874957-89-7
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5745005
• PubChem ID: 131173617
• Update Time: 2025-10-29

6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1449180
• 1874957-89-7
• 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylicacid
• 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid
• 6-Methyl-4-(prop-2-ynoxyamino)pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 6-methyl-4-[(2-propyn-1-yloxy)amino]-

• Inchi： 1S/C10H10N2O3/c1-3-4-15-12-9-5-7(2)11-6-8(9)10(13)14/h1,5-6H,4H2,2H3,(H,11,12)(H,13,14)
• InChI Key： GYKKBAJRMXAWNM-UHFFFAOYSA-N
• SMILES： O(CC#C)NC1=CC(C)=NC=C1C(=O)O

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 344.8±52.0 °C(Predicted)
• pka: 1.70±0.36(Predicted)

Additional information on 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid

6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid (CAS No. 1874957-89-7): A Comprehensive Overview

6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid (CAS No. 1874957-89-7) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This pyridine derivative features a unique molecular structure combining a 6-methylpyridine core with a prop-2-yn-1-yloxyamino substituent and a carboxylic acid functional group, making it particularly valuable for medicinal chemistry applications.

The compound's molecular formula is C₁₀H₁₀N₂O₃, with a molecular weight of 206.20 g/mol. Its structural features include: a pyridine ring substituted at the 3-position with a carboxylic acid group, a methyl group at the 6-position, and an unusual N-O-propargylamino moiety at the 4-position. This combination of functional groups makes 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid particularly interesting for click chemistry applications in drug discovery.

Recent studies highlight the growing importance of pyridine carboxylic acid derivatives in pharmaceutical development. Researchers are particularly interested in how the prop-2-yn-1-yloxyamino group can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a popular click chemistry approach for drug conjugate formation. The compound's 6-methyl substitution may influence its metabolic stability and binding affinity to biological targets, making it valuable for structure-activity relationship (SAR) studies.

In synthetic chemistry applications, 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid serves as a versatile building block. The carboxylic acid functionality allows for easy derivatization through esterification or amide formation, while the propargyloxyamino group enables click chemistry modifications. This dual functionality makes the compound particularly useful for creating molecular libraries in drug discovery programs.

From a physicochemical perspective, CAS 1874957-89-7 typically appears as a white to off-white crystalline powder. It shows moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. The compound's pyridine-carboxylic acid structure suggests it may exist in zwitterionic form at physiological pH, which could influence its biological activity and pharmacokinetic properties.

The pharmaceutical industry has shown increasing interest in 6-methyl pyridine derivatives due to their potential as kinase inhibitors and anti-inflammatory agents. The presence of both hydrogen bond donor (carboxylic acid) and acceptor (pyridine nitrogen) groups in 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid makes it particularly interesting for targeting protein-protein interactions, a hot topic in modern drug discovery.

Quality control of 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid typically involves HPLC analysis with UV detection, with purity specifications often exceeding 98%. The compound is generally stable under standard laboratory conditions when stored in airtight containers protected from light and moisture. Thermal analysis suggests decomposition occurs above 200°C, making it suitable for most synthetic chemistry applications.

Recent patent literature reveals growing applications of pyridine-3-carboxylic acid derivatives in medicinal chemistry. The propargyloxyamino modification in CAS 1874957-89-7 is particularly valuable for creating PROTACs (proteolysis targeting chimeras), an emerging therapeutic modality that has gained significant attention in cancer research and neurodegenerative disease treatment.

From a safety perspective, standard laboratory precautions should be observed when handling 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses is recommended. The compound should be used in well-ventilated areas, following standard chemical hygiene practices.

The global market for specialized pyridine derivatives like 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid has shown steady growth, driven by increasing R&D investment in pharmaceutical and agrochemical sectors. Custom synthesis services for such compounds have become increasingly important as drug discovery approaches become more target-specific and structure-driven.

Analytical characterization of 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid typically includes ¹H NMR, ¹³C NMR, mass spectrometry, and infrared spectroscopy. The compound's unique propargyloxyamino group shows characteristic signals in the alkyne region of the IR spectrum (around 2100 cm^-1) and distinctive proton NMR peaks between 2.5-4.5 ppm.

Future research directions for 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid may explore its potential as a linker molecule in antibody-drug conjugates (ADCs) or as a building block for covalent inhibitors. The compound's combination of hydrogen bonding capability and click chemistry functionality makes it particularly attractive for these cutting-edge therapeutic approaches.

For researchers working with CAS 1874957-89-7, proper storage conditions are essential to maintain compound integrity. Recommended storage is at 2-8°C in airtight containers under inert atmosphere when long-term stability is required. The compound's carboxylic acid group makes it somewhat hygroscopic, so moisture protection is particularly important.

In conclusion, 6-Methyl-4-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid represents an interesting and versatile chemical entity with significant potential in medicinal chemistry and drug discovery. Its unique combination of pyridine core, carboxylic acid functionality, and click chemistry handle makes it particularly valuable for modern pharmaceutical research, especially in the development of targeted therapies and chemical biology tools.